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For Immediate Release

These application notes provide detailed protocols for determining the impact and friction

sensitivity of energetic materials, crucial parameters for ensuring safety during handling,

processing, and transport. The methodologies outlined are based on internationally recognized

standards, primarily the United Nations "Recommendations on the Transport of Dangerous

Goods, Manual of Tests and Criteria," specifically focusing on the BAM (Bundesanstalt für

Materialforschung und -prüfung) impact and friction tests. These protocols are intended for

researchers, scientists, and drug development professionals working with potentially explosive

or highly reactive compounds.

Data Summary: Impact and Friction Sensitivity of
Common Energetic Materials
The following tables summarize the impact and friction sensitivity data for a range of common

energetic materials. Impact sensitivity is expressed as the impact energy in Joules (J) at which

a 50% probability of initiation occurs (H50). Friction sensitivity is reported as the load in

Newtons (N) at which a reaction is observed. Lower values in both tests indicate greater

sensitivity.
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Compound Name Abbreviation
Impact Sensitivity
(J)

Friction Sensitivity
(N)

Nitroglycerin NG 0.2 < 0.5

Pentaerythritol

Tetranitrate
PETN 3 60

Cyclotrimethylenetrinit

ramine
RDX 7.5 120

Cyclotetramethylenete

tranitramine
HMX 7.4 120

2,4,6-Trinitrotoluene TNT 15 > 360

Ammonium

Perchlorate
AP 20-25 240

Triaminotrinitrobenzen

e
TATB 50 > 360

Nitrocellulose (13.4%

N)
NC 3 80

Experimental Protocols
Impact Sensitivity Testing: BAM Fallhammer Method
This protocol details the procedure for determining the impact sensitivity of a substance using

the BAM Fallhammer apparatus, which measures the energy required to cause a reaction upon

impact.[1][2]

Apparatus:

BAM Fallhammer apparatus, consisting of a drop weight, anvil, and a guidance system.[3][4]

Steel rollers and a guide ring.

Sample holder (typically a steel cup).
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Remote firing mechanism.

Safety enclosure.

Procedure:

Sample Preparation: A specified volume of the test substance (typically 40 mm³) is loaded

into the sample holder. For powdered materials, the substance is passed through a 0.5 mm

sieve before testing.[5]

Apparatus Setup: The sample holder is placed on the anvil. The appropriate drop weight

(e.g., 1 kg, 5 kg, or 10 kg) is selected and positioned at a predetermined height on the

guidance system.[6]

Test Execution: The safety enclosure is secured, and the drop weight is released remotely,

allowing it to fall and impact the sample.

Observation: The outcome of the impact is observed for any signs of a reaction, such as a

flash, flame, smoke, or audible report.[7]

Data Analysis (Bruceton Method): A series of tests are conducted at various drop heights.

The "up-and-down" or Bruceton method is commonly used to determine the height at which

there is a 50% probability of initiation (H50). This height is then used to calculate the impact

energy in Joules.

Friction Sensitivity Testing: BAM Friction Apparatus
This protocol describes the determination of friction sensitivity using the BAM Friction

Apparatus, which subjects a sample to friction between a porcelain pin and a moving porcelain

plate.[1][5]

Apparatus:

BAM Friction Apparatus, consisting of a weighted loading arm, a stationary porcelain pin,

and a motor-driven porcelain plate.[8][9]

Porcelain pins (cylindrical with a rounded end).
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Porcelain plates (with a roughened surface).[8]

Volumetric measuring tool for the sample.

Procedure:

Sample Preparation: A small, measured volume of the substance (typically 10 mm³) is placed

on the porcelain plate.[5]

Apparatus Setup: The porcelain plate with the sample is secured on the apparatus. The

porcelain pin is fixed in the loading arm, which is then lowered so the pin rests on the

sample. A specific weight is placed on the loading arm to apply a known force.[7][8]

Test Execution: The motor is activated, causing the porcelain plate to move back and forth

under the stationary pin once, over a distance of 10 mm.[5][8]

Observation: The test is observed for any reaction, such as an explosion, spark, or crackling

sound.[7] The absence of a reaction is also noted.

Data Analysis: The test is repeated six times at a given load. If no reaction is observed, the

load is increased. If a reaction occurs, the test is repeated at a lower load to find the lowest

load at which a reaction occurs in at least one of the six trials.[8] The result is reported as the

lowest load in Newtons (N) that causes a reaction.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the impact and friction sensitivity testing

protocols.
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Caption: Workflow for BAM Impact Sensitivity Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15378039?utm_src=pdf-custom-synthesis
https://www.apt-research.com/capabilities/dot-competent-authority-approval-services/hc-101-introduction-to-hazard-classification/un-recommended-classification-tests/
https://www.fauske.com/resources/how-to-test-for-combustible-dust-and-explosive-solids-bam-fallhammer-drop-impact-test
https://www.researchgate.net/figure/a-BAM-fallhammer-b-BAM-friction-apparatus-Color-figure-can-be-viewed-at_fig1_329157246
https://www.ozm.cz/files/explosives-and--propellants-testing-instruments/sensitivity-and-explosibility-tests/impact-sensitivity-testers-bfh-series/impact-sensitivity-testers-bfh-series.pdf
https://etusersgroup.org/un-friction-bam
https://www.researchgate.net/publication/338653567_Assessing_the_impact_sensitivity_of_explosives_using_the_BHF-12A_equipment
https://www.osti.gov/servlets/purl/273797
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://mueller-instruments.de/fileadmin/Downloads/instruments-medien/BAM_Reibungstestgeraet_-_FSKM_10.pdf
https://www.benchchem.com/product/b15378039#experimental-setup-for-impact-and-friction-sensitivity-testing
https://www.benchchem.com/product/b15378039#experimental-setup-for-impact-and-friction-sensitivity-testing
https://www.benchchem.com/product/b15378039#experimental-setup-for-impact-and-friction-sensitivity-testing
https://www.benchchem.com/product/b15378039#experimental-setup-for-impact-and-friction-sensitivity-testing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15378039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15378039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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